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Compound of Interest

Compound Name:
2-bromo-N-methyl-N-

phenylacetamide

Cat. No.: B1328926 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for 2-
bromo-N-methyl-N-phenylacetamide, ensuring the safety of laboratory personnel and

compliance with environmental regulations. As a halogenated organic compound, this

substance requires disposal as hazardous waste.

Immediate Safety and Disposal Protocol
The primary and mandatory route for the disposal of 2-bromo-N-methyl-N-phenylacetamide
is through your institution's Environmental Health and Safety (EHS) office for collection and

subsequent disposal by a licensed hazardous waste contractor.[1] On-site treatment of this

chemical is not recommended.

Key Hazard Information:

2-bromo-N-methyl-N-phenylacetamide is classified as acutely toxic if swallowed and must be

handled with care.[2] Adherence to safety protocols is critical during handling and disposal.
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Identifier Information

Chemical Name 2-bromo-N-methyl-N-phenylacetamide

CAS Number 29182-97-6

Molecular Formula C₉H₁₀BrNO

Physical Form Solid

GHS Pictogram GHS06 (Skull and Crossbones)

Signal Word Danger[2]

Hazard Class Acute Toxicity 3 (Oral)[2]

Hazard Statement H301: Toxic if swallowed[2]

Precautionary Statement
P501: Dispose of contents/container to an

approved waste disposal plant[2][3][4][5][6][7]

Waste Classification Halogenated Organic Hazardous Waste[8]

Experimental Protocols: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe segregation, collection, storage, and

disposal of 2-bromo-N-methyl-N-phenylacetamide waste.

1. Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing appropriate PPE:

Gloves: Double nitrile or Viton gloves.

Eye Protection: Chemical splash goggles.

Protective Clothing: A fully-buttoned lab coat.[3]

2. Waste Segregation and Collection
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Proper segregation is crucial to prevent dangerous reactions and ensure compliant disposal.

Identify as Halogenated Waste: As a brominated organic compound, 2-bromo-N-methyl-N-
phenylacetamide must be categorized as halogenated organic waste.[8]

Designated Waste Container: Collect all waste containing this chemical in a dedicated, leak-

proof container made of a compatible material such as polyethylene.

Avoid Mixing:

Do NOT mix with non-halogenated organic waste. Keeping these waste streams separate

can reduce disposal costs.[9][10]

Do NOT mix with incompatible materials such as acids, bases, metals, or oxidizing agents

in the same waste container.[11]

Container Management: Keep the waste container securely closed except when adding

waste.[9][12]

3. Labeling

Accurate labeling of waste containers is a critical safety and regulatory requirement.

Affix a "Hazardous Waste" Tag: As soon as the first drop of waste is added, the container

must be labeled with a university or company-approved hazardous waste tag.[9][12]

Complete Chemical Name: Clearly write the full chemical name, "2-bromo-N-methyl-N-
phenylacetamide," on the label. Do not use abbreviations or chemical formulas.[12]

Identify Constituents: List all chemical constituents and their approximate percentages on the

tag.[9]

Hazard Identification: Check the applicable hazard boxes on the tag (e.g., Toxic).[9]

4. Storage

Safe interim storage of the waste container is essential to prevent accidents.
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Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[9]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[11][9]

Ventilation: Store containers in a cool, dry, and well-ventilated area, such as under a fume

hood designed for chemical storage.

Visibility: Ensure the hazardous waste tag is clearly visible at all times.[9]

5. Request for Disposal

Contact EHS: Once the container is three-quarters full, or as per your institution's policy,

request a waste collection from your Environmental Health and Safety (EHS) department.[9]

Final Disposal Method: The waste will be handled by a licensed contractor for disposal,

typically via controlled incineration at a regulated hazardous waste facility.[8][13]

Prohibition: Never dispose of 2-bromo-N-methyl-N-phenylacetamide or any halogenated

solvent down the drain.[11]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of 2-bromo-N-
methyl-N-phenylacetamide.
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Waste Generation
(2-bromo-N-methyl-N-phenylacetamide)
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Yes
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Step 4: Request Pickup
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Final Disposal by
Licensed Contractor

Click to download full resolution via product page

Caption: Disposal workflow for 2-bromo-N-methyl-N-phenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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